3-(3,3-difluorocyclobutyl)-N-methylbenzamide
Overview
Description
3-(3,3-Difluorocyclobutyl)-N-methylbenzamide (DFMBA) is a fluorinated aromatic amide with a wide range of applications in the field of chemical synthesis and scientific research. It is a colorless solid that can be synthesized from a variety of starting materials, such as 3,3-difluorocyclobutyl bromide, methyl benzoate, and sodium amide. DFMBA has been used in a variety of laboratory experiments and scientific research applications, including as a reactant in the synthesis of other compounds, as a ligand in coordination chemistry, and as a catalyst for various reactions. In addition, DFMBA has been studied for its potential biochemical and physiological effects, and its advantages and limitations for lab experiments.
Scientific Research Applications
3-(3,3-difluorocyclobutyl)-N-methylbenzamide has been used in a variety of laboratory experiments and scientific research applications. It has been used as a reactant in the synthesis of other compounds, such as 2-amino-3-(3,3-difluorocyclobutyl)-N-methylbenzamide and 2-amino-3-(3,3-difluorocyclobutyl)-N-methylbenzenesulfonamide. It has also been used as a ligand in coordination chemistry, as a catalyst for various reactions, and as a reagent in the synthesis of other compounds. In addition, this compound has been studied for its potential biochemical and physiological effects.
Mechanism of Action
3-(3,3-difluorocyclobutyl)-N-methylbenzamide is believed to act as a potent inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins and other inflammatory mediators. Inhibition of COX activity can lead to an anti-inflammatory effect, and this is believed to be the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to inhibit the production of prostaglandins and other inflammatory mediators, which can lead to an anti-inflammatory effect. In addition, this compound has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This can lead to an increase in acetylcholine levels, which can have a variety of physiological effects, including improved cognitive function and enhanced muscle contraction.
Advantages and Limitations for Lab Experiments
3-(3,3-difluorocyclobutyl)-N-methylbenzamide has several advantages for use in laboratory experiments. It is a colorless solid that can be easily synthesized from a variety of starting materials, and it is stable under a wide range of conditions. In addition, it is soluble in a variety of organic solvents, making it easy to use in a variety of reactions. However, this compound is not suitable for use in reactions that require high temperatures, as it has a low boiling point and can decompose at higher temperatures.
Future Directions
3-(3,3-difluorocyclobutyl)-N-methylbenzamide has a wide range of potential applications in the fields of chemical synthesis and scientific research. Future research could focus on further optimizing the synthesis of this compound, as well as exploring its potential applications in drug discovery and development. In addition, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its potential advantages and limitations for use in laboratory experiments. Finally, further research could be conducted to explore the potential of this compound as a catalyst for various reactions, as well as its potential applications in the synthesis of other compounds.
Synthesis Methods
3-(3,3-difluorocyclobutyl)-N-methylbenzamide can be synthesized from a variety of starting materials, including 3,3-difluorocyclobutyl bromide, methyl benzoate, and sodium amide. The synthesis of this compound begins with the reaction of 3,3-difluorocyclobutyl bromide and methyl benzoate in the presence of sodium amide, which produces the desired product in high yield. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or N-methylpyrrolidone (NMP) at a temperature of 80-100°C. The reaction can be further optimized by the addition of a base, such as potassium carbonate, to increase the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,3-difluorocyclobutyl)-N-methylbenzamide involves the reaction of N-methyl-3-aminobenzamide with 3,3-difluorocyclobutanecarboxylic acid chloride in the presence of a base to form the target compound.", "Starting Materials": [ "N-methyl-3-aminobenzamide", "3,3-difluorocyclobutanecarboxylic acid chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Add N-methyl-3-aminobenzamide to a solution of 3,3-difluorocyclobutanecarboxylic acid chloride in anhydrous dichloromethane", "Add a base (e.g. triethylamine) to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with dichloromethane", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography to obtain the final product" ] } | |
CAS RN |
2680530-57-6 |
Molecular Formula |
C12H13F2NO |
Molecular Weight |
225.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
